4-isothiocyanate-piretanide
4-isothiocyanate-piretanide
Brand Name:
Vulcanchem
CAS No.:
120749-13-5
VCID:
VC0054225
InChI:
InChI=1S/C18H13N3O5S2/c19-28(24,25)16-10-12(18(22)23)9-15(21-7-1-2-8-21)17(16)26-14-5-3-13(4-6-14)20-11-27/h1-10H,(H,22,23)(H2,19,24,25)
SMILES:
C1=CN(C=C1)C2=C(C(=CC(=C2)C(=O)O)S(=O)(=O)N)OC3=CC=C(C=C3)N=C=S
Molecular Formula:
C18H13N3O5S2
Molecular Weight:
415.4 g/mol
4-isothiocyanate-piretanide
CAS No.: 120749-13-5
Main Products
VCID: VC0054225
Molecular Formula: C18H13N3O5S2
Molecular Weight: 415.4 g/mol
| CAS No. | 120749-13-5 |
|---|---|
| Product Name | 4-isothiocyanate-piretanide |
| Molecular Formula | C18H13N3O5S2 |
| Molecular Weight | 415.4 g/mol |
| IUPAC Name | 4-(4-isothiocyanatophenoxy)-3-pyrrol-1-yl-5-sulfamoylbenzoic acid |
| Standard InChI | InChI=1S/C18H13N3O5S2/c19-28(24,25)16-10-12(18(22)23)9-15(21-7-1-2-8-21)17(16)26-14-5-3-13(4-6-14)20-11-27/h1-10H,(H,22,23)(H2,19,24,25) |
| Standard InChIKey | LHAQGDNTMHFRAI-UHFFFAOYSA-N |
| SMILES | C1=CN(C=C1)C2=C(C(=CC(=C2)C(=O)O)S(=O)(=O)N)OC3=CC=C(C=C3)N=C=S |
| Canonical SMILES | C1=CN(C=C1)C2=C(C(=CC(=C2)C(=O)O)S(=O)(=O)N)OC3=CC=C(C=C3)N=C=S |
| Synonyms | 4-(4-isothiocyanatephenoxy)-3-pyrrolidin-1-yl-5-sulfamoylbenzoic acid 4-isothiocyanate-piretanide |
| PubChem Compound | 149065 |
| Last Modified | Nov 11 2021 |
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